Cas no 2137030-30-7 (5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one
• CAS No: 2137030-30-7
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6137758
• PubChem ID: 165952742
• Update Time: 2025-10-29

5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one
• 5-amino-3-bromo-1-{[(2R)-oxolan-2-yl]methyl}-1,2-dihydropyridin-2-one
• EN300-1110892
• 2137030-30-7

• Inchi： 1S/C10H13BrN2O2/c11-9-4-7(12)5-13(10(9)14)6-8-2-1-3-15-8/h4-5,8H,1-3,6,12H2/t8-/m1/s1
• InChI Key： FSUAUWICKSRBCY-MRVPVSSYSA-N
• SMILES： BrC1=CC(=CN(C1=O)C[C@H]1CCCO1)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one

Research Brief on 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one (CAS: 2137030-30-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, the compound 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one (CAS: 2137030-30-7) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound, characterized by the presence of a bromo-substituted dihydropyridinone core and a tetrahydrofuran (THF) moiety, has been the subject of several recent studies. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound, achieving a high yield (78%) and excellent enantiomeric purity (>99% ee). The synthetic approach involved a key asymmetric alkylation step, followed by a palladium-catalyzed bromination, which was critical for maintaining the stereochemical integrity of the molecule.

Pharmacological evaluations have revealed that 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one exhibits potent inhibitory activity against a range of kinase targets, particularly those involved in inflammatory pathways. In vitro studies demonstrated IC50 values in the low nanomolar range for JAK3 and TYK2 kinases, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Molecular docking studies further elucidated the binding interactions, highlighting the importance of the bromo substituent and the (2R)-oxolan-2-ylmethyl group in target engagement.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in oncology. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its effects on cancer cell lines, revealing selective cytotoxicity against triple-negative breast cancer (TNBC) cells. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These findings underscore its potential as a targeted therapeutic agent for aggressive cancers.

Despite these promising results, challenges remain in the development of 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one as a drug candidate. Pharmacokinetic studies have identified moderate bioavailability and rapid metabolism as potential limitations. However, recent efforts to address these issues through structural modifications and formulation strategies have shown encouraging results. For instance, the introduction of prodrug derivatives has improved oral absorption, as reported in a 2024 study in the European Journal of Pharmaceutical Sciences.

In conclusion, 5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one represents a versatile scaffold with significant therapeutic potential. Its dual activity as a kinase inhibitor and cytotoxic agent positions it as a valuable candidate for further development in both inflammatory and oncological indications. Future research should focus on optimizing its pharmacokinetic profile and exploring combination therapies to maximize clinical benefits. The ongoing studies on this compound underscore the importance of innovative chemical entities in addressing unmet medical needs.